Cas no 1187932-84-8 ((R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid)

• Product Name: (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid
• CAS No: 1187932-84-8
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD04115218
• CID: 2604123
• PubChem ID: 56972038
• Update Time: 2025-06-08

(R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-4-(3-HYDROXY-PYRROLIDIN-1-YLMETHYL)-BENZOIC ACID
• (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic acid
• MFCD04115218
• CS-0341422
• (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoicacid
• DTXSID501213348
• 4-[[(3R)-3-hydroxypyrrolidin-1-yl]methyl]benzoic acid
• 4-[[(3R)-3-Hydroxy-1-pyrrolidinyl]methyl]benzoic acid
• AKOS017557373
• 1187932-84-8
• 4-{[(3R)-3-HYDROXYPYRROLIDIN-1-YL]METHYL}BENZOIC ACID
• (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid

• MDL： MFCD04115218
• Inchi： 1S/C12H15NO3/c14-11-5-6-13(8-11)7-9-1-3-10(4-2-9)12(15)16/h1-4,11,14H,5-8H2,(H,15,16)/t11-/m1/s1
• InChI Key： CLRWLJGVBPGIRW-LLVKDONJSA-N
• SMILES： O[C@@H]1CCN(CC2C=CC(C(=O)O)=CC=2)C1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid

Introduction to (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid (CAS No. 1187932-84-8)

(R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid, identified by its CAS number 1187932-84-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a benzoic acid core linked to a 3-hydroxypyrrolidin-1-yl moiety, has garnered attention due to its potential applications in drug development and therapeutic interventions. The stereochemical configuration at the chiral center, specifically the (R) form, plays a crucial role in determining its biological activity and interaction with biological targets.

The structural motif of (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid combines the pharmacophoric properties of benzoic acid derivatives with the unique binding capabilities of pyrrolidine derivatives. Benzoic acid itself is a well-known pharmacological scaffold, widely recognized for its antimicrobial, anti-inflammatory, and analgesic properties. The introduction of a hydroxyl group at the 3-position further enhances its solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (R) configuration of this compound is particularly significant because it may confer specific biological activities that are not observed with the (S) enantiomer. This stereochemical specificity has been a focal point in the design of novel therapeutics, where enantiomeric purity is critical for optimal pharmacological outcomes.

The 3-hydroxypyrrolidin-1-yl moiety in (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid introduces a hydrogen bonding network that can interact with various biological targets, including enzymes and receptors. This feature makes it a versatile building block for the synthesis of more complex molecules with tailored biological activities. The hydroxyl group at the 3-position of the pyrrolidine ring can also participate in hydrogen bonding interactions, further enhancing the compound's binding affinity and selectivity.

Current research in this area has highlighted the potential of (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid as a lead compound for the development of novel therapeutic agents. Studies have demonstrated its efficacy in preclinical models for conditions such as pain management and inflammation. The compound's ability to modulate key biological pathways suggests its utility in addressing multifaceted therapeutic challenges. Furthermore, its structural features make it amenable to further derivatization, allowing for the exploration of new chemical space and the identification of more potent and selective analogs.

One of the most compelling aspects of (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid is its potential as a tool compound for mechanistic studies. By investigating its interactions with biological targets, researchers can gain insights into the structural and functional aspects of these targets. This information can then be leveraged to design more effective drugs with improved pharmacokinetic profiles. The compound's well-defined stereochemistry also makes it an excellent candidate for X-ray crystallographic studies, which can provide high-resolution structures of protein-ligand complexes.

In addition to its therapeutic potential, (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid may also find applications in chemical biology research. Its ability to interact with specific biological targets makes it a valuable probe for understanding cellular processes and disease mechanisms. By using this compound as a starting point, researchers can develop novel assays and methodologies to study complex biological systems.

The synthesis of (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid presents unique challenges due to its chiral nature and complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity using asymmetric methods such as chiral resolution or biocatalysis. These synthetic strategies not only ensure the quality of the final product but also contribute to sustainable drug development practices by minimizing waste and improving atom economy.

Looking ahead, (R)-4-((3-Hydroxypyrrolidin-1-yl)methyl)benzoic Acid is poised to play a significant role in future drug discovery efforts. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.